Cas no 61924-25-2 (3-Methylbenzyl isocyanate)
3-Methylbenzyl isocyanate structure
Product Name:3-Methylbenzyl isocyanate
CAS No:61924-25-2
MF:C9H9NO
MW:147.173862218857
MDL:MFCD00673059
CID:90139
PubChem ID:24872271
Update Time:2025-04-18
3-Methylbenzyl isocyanate Chemical and Physical Properties
Names and Identifiers
-
- 3-Methylbenzyl isocyanate
- Benzene, 1-(isocyanatomethyl)-3-methyl-
- m-Xylylisocyanat
- SCHEMBL1023733
- 3-Methbenzyl isocyanate
- 3-Methylbenzyl isocyanate, 98%
- AMY32714
- AKOS005257651
- JCUQBSLBFAVVOS-UHFFFAOYSA-N
- FT-0640794
- EN300-270998
- 61924-25-2
- 1-isocyanatomethyl-3-methyl-benzene
- MFCD00673059
- W-200461
- GEO-01778
- A8574
- 1-(isocyanatomethyl)-3-methylbenzene
- DTXSID40369885
- DB-054023
- G90007
-
- MDL： MFCD00673059
- Inchi： 1S/C9H9NO/c1-8-3-2-4-9(5-8)6-10-7-11/h2-5H,6H2,1H3
- InChI Key： JCUQBSLBFAVVOS-UHFFFAOYSA-N
- SMILES： O=C=NCC1C=CC=C(C)C=1
Computed Properties
- Exact Mass: 147.06800
- Monoisotopic Mass: 147.068413911 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Molecular Weight: 147.17
- Topological Polar Surface Area: 29.4Ų
Experimental Properties
- Color/Form: Not available
- Density: 1.052 g/mL at 25 °C(lit.)
- Melting Point: No data available
- Boiling Point: 34-36 °C/0.1 mmHg(lit.)
- Flash Point: Fahrenheit: 224.6 ° f
Celsius: 107 ° c - Refractive Index: n20/D 1.523(lit.)
- PSA: 29.43000
- LogP: 1.83080
- Vapor Pressure: 0.1±0.4 mmHg at 25°C
- Solubility: Not available
3-Methylbenzyl isocyanate Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302-H312-H315-H319-H332-H335
- Warning Statement： P261-P280-P305+P351+P338
- Hazardous Material transportation number：UN 2206 6.1/PG 3
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- Storage Condition：2-8°C
- Risk Phrases：R20/21/22
3-Methylbenzyl isocyanate Customs Data
- HS CODE：2929109000
- Customs Data：
China Customs Code:
2929109000Overview:
2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
3-Methylbenzyl isocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M159250-100mg |
3-Methylbenzyl Isocyanate |
61924-25-2 | 100mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M159250-500mg |
3-Methylbenzyl Isocyanate |
61924-25-2 | 500mg |
$ 250.00 | 2022-06-04 | ||
| TRC | M159250-1g |
3-Methylbenzyl Isocyanate |
61924-25-2 | 1g |
$ 365.00 | 2022-06-04 | ||
| abcr | AB530198-1 g |
3-Methylbenzyl isocyanate |
61924-25-2 | 1g |
€343.70 | 2023-06-13 | ||
| abcr | AB530198-5 g |
3-Methylbenzyl isocyanate |
61924-25-2 | 5g |
€779.50 | 2023-06-13 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M858842-1g |
3-Methylbenzyl Isocyanate |
61924-25-2 | ≥98% | 1g |
￥517.00 | 2022-09-01 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 487414-1G |
3-Methylbenzyl isocyanate |
61924-25-2 | 98% | 1G |
￥1027.62 | 2022-02-24 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 487414-5G |
3-Methylbenzyl isocyanate |
61924-25-2 | 98% | 5G |
￥2309.47 | 2022-02-24 | |
| eNovation Chemicals LLC | K12045-10g |
3-Methylbenzylisocyanate |
61924-25-2 | 97% | 10g |
$600 | 2023-09-02 | |
| eNovation Chemicals LLC | K12045-25g |
3-Methylbenzylisocyanate |
61924-25-2 | 97% | 25g |
$900 | 2023-09-02 |
3-Methylbenzyl isocyanate Related Literature
-
Young-Sung Han,Kang-Yeoun Jung,Yong-Joo Kim,Kyoung Koo Baeck,Gang Min Lee,Soon W. Lee New J. Chem. 2019 43 15614
61924-25-2 (3-Methylbenzyl isocyanate) Related Products
- 1014-98-8(Benzene,1,4-bis(isocyanatomethyl)-)
- 125328-69-0(2H-Azepin-2-one, hexahydro-, polymer with 1,3-diisocyanatomethylbenzene and ??-hydro-??-hydroxypoly( oxy-1,4-butanediyl))
- 7229-48-3(Benzene,1,3-bis(isocyanatomethyl)-2,4-dimethyl-)
- 3173-56-6((isocyanatomethyl)benzene)
- 111849-97-9(2-Butene-1,4-diol, polymer with 1,3-diisocyanatomethylbenzene and methyloxirane, bisulfited, Bu alc.-blocked)
- 125329-06-8(1,3-Butanediol, polymer with 1,3-diisocyanatomethylbenzene and ??-hydro-??-hydroxypoly( oxy-1,2-ethanediyl))
- 123701-48-4(1,1??-[(1-Methylethylidene)bis(4,1-phenyle- neoxy)]bis(2-propanol) polymer with 1,3- benzenedicarboxylic acid, 2,2??-oxybis- ethanol, 2-ethyl-2-(hydroxymethyl)-1,3-pro- pane diol, and 1,3-diisocyanatomethylbenzene)
- 56651-57-1(1-(Isocyanatomethyl)-4-methylbenzene)
- 25550-57-6(Benzene,isocyanatomethyl-)
- 3634-83-1(m-Xylylene Diisocyanate)
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